Cas no 864916-81-4 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864916-81-4
• MF: C₁₈H₁₅N₃O₃S₂
• MW: 385.46000123024
• CID: 6025029
• PubChem ID: 7119294
• Update Time: 2025-05-30

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)thio]-
• AB00685073-01
• AKOS024597613
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• F0698-0061
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• 864916-81-4

• Inchi： 1S/C18H15N3O3S2/c22-16(19-9-12-6-7-14-15(8-12)24-11-23-14)10-25-18-20-17(21-26-18)13-4-2-1-3-5-13/h1-8H,9-11H2,(H,19,22)
• InChI Key： JMIHOEGOHWGBET-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1SN=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 385.05548370g/mol
• Monoisotopic Mass: 385.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 13.47±0.46(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide: A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, with the CAS number 864916-81-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxole ring, a thiadiazole moiety, and a phenyl group, which collectively contribute to its potential biological activities and therapeutic applications.

The benzodioxole ring is a common structural motif found in various natural products and synthetic compounds with diverse biological activities. In the context of N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, this ring system likely plays a crucial role in enhancing the compound's stability and bioavailability. The presence of the methyl group attached to the benzodioxole ring further modulates the compound's physicochemical properties, potentially influencing its interaction with biological targets.

The thiadiazole moiety is another key structural element of this compound. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the thiadiazole ring in N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide suggests that it may exhibit similar biological activities. Recent studies have highlighted the potential of thiadiazole-containing compounds in targeting specific enzymes and receptors involved in various disease pathways.

The phenyl group is a well-known aromatic substituent that often confers enhanced lipophilicity and binding affinity to molecules. In N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide, the presence of the phenyl group likely enhances the compound's ability to cross cell membranes and interact with intracellular targets. This feature is particularly important for drugs designed to target intracellular enzymes or receptors.

Recent research has focused on elucidating the pharmacological properties of N-(2H-1,3-benzodioxol-5-yl)methyl-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that it may have antiproliferative effects on cancer cells by inducing apoptosis and inhibiting cell cycle progression.

In terms of its therapeutic potential, N-(2H-1,3-benzodioxol-5-yL)methyl)-2-(3-pheNyL)-1,-,-thiAdiaZoL--yL)-suFfaNyLaCeTaMidE has been investigated for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory responses without causing significant side effects makes it an attractive candidate for further clinical development.

Moreover, ongoing preclinical studies are exploring the potential of N-(2H-benzoDioXoL--yL)-meThYL--(pheNyL)-,-,-thiAdiaZoL--yL)-suFfaNyLaCeTaMidE as an anticancer agent. Initial findings indicate that it may be effective against certain types of solid tumors by targeting multiple signaling pathways involved in cancer progression. These findings have sparked interest in conducting more extensive preclinical and clinical trials to evaluate its safety and efficacy in cancer therapy.

From a synthetic perspective, N-(2H-benzoDioXoL--yL)-meThYL--(pheNyL)-,-,-thiAdiaZoL--yL)-suFfaNyLaCeTaMidE can be synthesized using a multi-step process involving several key reactions. The synthesis typically begins with the formation of the benzodioxole ring through an appropriate cyclization reaction. Subsequent steps involve the introduction of the methyl, thiadiazole, and phenyl groups through selective functional group manipulations. The final step involves coupling these intermediates to form the desired product.

In conclusion, N-(2H-benzoDioXoL--yL)-meThYL--(pheNyL)-,-,-thiAdiaZoL--yL)-suFfaNyLaCeTaMidE (CAS 864916--8) represents a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique structural features and biological activities make it an intriguing subject for further research and development in medicinal chemistry and pharmaceutical sciences.